![molecular formula C14H16OS B3138891 4-(2-Thien-2-yl-phenyl)-butan-1-ol CAS No. 473528-59-5](/img/structure/B3138891.png)
4-(2-Thien-2-yl-phenyl)-butan-1-ol
Overview
Description
Scientific Research Applications
Organic Light-Emitting Diodes (OLEDs)
The BODIPY-based materials, related to "4-(2-Thien-2-yl-phenyl)-butan-1-ol," have shown promising applications in organic optoelectronics, particularly OLEDs. These materials are appreciated for their ability to act as active materials in OLED devices, showing potential as metal-free infrared emitters. This highlights the role of thiophene derivatives in enhancing the properties of optoelectronic devices through improved structural design and synthesis (Squeo & Pasini, 2020).
Catalysis
"this compound" and its derivatives have been studied in the context of catalysis, particularly in organic synthesis. For example, metal cation-exchanged clay catalysts have been used for organic synthesis, including Friedel-Crafts alkylation, showcasing the utility of thiophene derivatives in facilitating these reactions (Tateiwa & Uemura, 1997).
Medicinal Chemistry
In the realm of medicinal chemistry, furanyl- or thienyl-substituted nucleobases, nucleosides, and their analogues, closely related to the structure of "this compound," have shown significant importance. These derivatives demonstrate the role of thiophene in enhancing the activity of compounds against various diseases, including antiviral, antitumor, and antimycobacterial activities (Ostrowski, 2022).
Environmental and Safety Considerations
The thiophene analogues of carcinogens like benzidine and 4-aminobiphenyl have been synthesized and evaluated for potential carcinogenicity. This research helps in understanding the environmental and safety impacts of thiophene derivatives, contributing to the knowledge about their safe usage and potential risks (Ashby, Styles, Anderson, & Paton, 1978).
Mechanism of Action
Safety and Hazards
“(2-Thien-2-yl-phenyl)methanol” is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed or inhaled . Safety measures include washing thoroughly after handling, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area .
Future Directions
properties
IUPAC Name |
4-(2-thiophen-2-ylphenyl)butan-1-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16OS/c15-10-4-3-7-12-6-1-2-8-13(12)14-9-5-11-16-14/h1-2,5-6,8-9,11,15H,3-4,7,10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTLXMBADVXMNPL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CCCCO)C2=CC=CS2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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